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Compound of Interest

Compound Name: Aminooxy-PEG3-C2-Boc

Cat. No.: B605438 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Aminooxy-PEG3-
C2-Boc, a PEG-based PROTAC linker.[1] Adherence to these procedures is crucial for

ensuring laboratory safety and minimizing environmental impact. This document is intended for

researchers, scientists, and professionals in drug development.

Hazard Identification and Personal Protective Equipment
(PPE)
While some safety data sheets (SDS) for similar compounds indicate that Aminooxy-PEG3-
C2-Boc is not classified as a hazardous substance, it is crucial to handle it with care, as with all

laboratory chemicals.[2] One SDS for a related compound, t-Boc-Aminooxy-PEG3-oxyamine,

classifies it as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3]

Therefore, appropriate PPE must be worn at all times.

Recommended Personal Protective Equipment:
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PPE Category Specific Recommendations

Eye Protection
Chemical safety goggles or a face shield should

be worn.[2][4]

Hand Protection
Chemically resistant gloves, such as nitrile

gloves, are required.[2][4]

Body Protection
A standard laboratory coat must be worn to

protect from splashes.[4]

Respiratory Protection
A dust mask is recommended if there is a

possibility of dust inhalation.[5]

Operational Plan: Handling and Storage
Engineering Controls:

All handling procedures should be conducted in a well-ventilated chemical fume hood.[2][4]

Ensure that eyewash stations and safety showers are readily accessible in the vicinity of the

workstation.[6]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the chemical fume hood by covering the surface with absorbent, disposable

bench paper.

Weighing and Transfer: Handle the compound carefully to avoid generating dust or aerosols.

Use appropriate tools (e.g., spatula, powder funnel) for transferring the solid.

Dissolving: When preparing solutions, add the solvent slowly to the solid to prevent

splashing. If the compound is dissolved in an organic solvent, be aware of the solvent's

specific hazards.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[5] Clean all equipment used in the procedure.
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Storage:

Store in a tightly closed container in a refrigerated environment at 4°C.[7]

Keep away from moisture and light.[7]

Store away from incompatible materials, such as oxidizing agents, heat, flames, and sparks.

[2]

Disposal Plan
Contaminated materials and waste containing Aminooxy-PEG3-C2-Boc must be disposed of

as chemical waste.

Waste Collection:

Collect all waste, including empty containers, contaminated gloves, bench paper, and pipette

tips, in a designated and clearly labeled hazardous waste container.

For spills, mix the material with an inert absorbent such as sand or vermiculite before placing

it in the waste container.[2]

Disposal Procedure:

The primary objective is to manage the chemical waste in accordance with institutional, local,

state, and federal regulations.

Never dispose of Aminooxy-PEG3-C2-Boc or its waste down the drain or in the regular

trash.[8]

Arrange for disposal by a licensed professional waste disposal company.[2]

While polyethylene glycol (PEG) itself is generally considered to have low toxicity and is

biodegradable, the presence of other functional groups in the molecule necessitates careful

disposal as chemical waste.[4][9]

Quantitative Data Summary
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The following table summarizes the available physical and chemical properties for Aminooxy-
PEG3-C2-Boc and related compounds.

Property Value

Molecular Formula C₁₃H₂₈N₂O₆[7]

Molecular Weight 308.37 g/mol [7]

Appearance Liquid or Solid[2][6]

Purity ≥97%[7]

Storage Temperature 4°C[7]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for the safe handling of

Aminooxy-PEG3-C2-Boc from receipt to disposal.

Storage
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Prepare Chemical Fume Hood
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Begin Handling

Dissolving in Solvent

Perform Experimental Procedure

Decontaminate Glassware and Equipment

Procedure Complete

Store at 4°C in a Tightly Sealed Container

Store Unused Reagent

Collect Waste in Labeled Container

Arrange for Professional Waste Disposal
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Aminooxy-PEG3-C2-Boc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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